Cas no 58816-57-2 (Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester)

58816-57-2 structure
Product name:Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester
CAS No:58816-57-2
MF:C9H13O4P
MW:216.170883893967
CID:1612330
Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester
- Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester (9CI)
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- Inchi: 1S/C9H13O4P/c1-12-14(11,13-8-7-10)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
- InChI Key: JMPLESJWLURDSK-UHFFFAOYSA-N
- SMILES: C1(P(=O)(OC)OCCO)=CC=CC=C1
Computed Properties
- Exact Mass: 216.05519
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 329.4±25.0 °C(Predicted)
- PSA: 55.76
- pka: 13.99±0.10(Predicted)
Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester Related Literature
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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